4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(4-fluoro-3-methylphenyl)-2-nitrophenol
• InChI: InChI=1S/C13H10FNO3/c1-8-6-9(2-4-11(8)14)10-3-5-13(16)12(7-10)15(17)18/h2-7,16H,1H3
• InChI Key: KYVBCSRFSRXYOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-])F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID00686242
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261923-07-2

Description

4-(4-Fluoro-3-methylphenyl)-2-nitrophenol (4-F3MP-2NP) is a synthetic chemical compound that has recently become of great interest to the scientific community. It is a nitrophenol derivative, which is a type of phenol that has been modified with a nitro group. This compound has been studied for its potential in a wide range of applications, including synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions. In

Scientific Research Applications

4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95% has a wide range of potential applications in scientific research, including as a reagent for the synthesis of other compounds and as a catalyst for chemical reactions. It has also been studied for its potential to be used as an inhibitor of certain enzymes, and as a probe for the study of protein-protein interactions. Additionally, it has been used to study the binding of small molecules to proteins, as well as to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95% is not yet fully understood. However, it is believed to interact with proteins in a way that inhibits their activity. Specifically, it is thought to bind to the active site of certain enzymes, blocking their ability to catalyze reactions. It is also believed to interact with proteins involved in protein-protein interactions, possibly disrupting these interactions and thus altering the behavior of the proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95% are not yet fully understood. However, it is believed that it may have the potential to be used as a therapeutic agent for certain diseases, as it has been shown to inhibit certain enzymes involved in disease processes. Additionally, it has been shown to interact with proteins involved in protein-protein interactions, suggesting that it may be useful in the study of diseases that involve these interactions.

Advantages and Limitations for Lab Experiments

4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable under a wide range of conditions, making it suitable for use in a variety of applications. Additionally, it has been shown to be an effective inhibitor of certain enzymes and has potential as a probe for the study of protein-protein interactions. However, there are some limitations to its use in laboratory experiments, such as its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the study of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95%. These include further research into its mechanism of action, its potential as a therapeutic agent, and its potential to be used as a probe for the study of protein-protein interactions. Additionally, further research into its solubility in aqueous solutions could be beneficial, as this could make it more useful in laboratory experiments. Finally, more research is needed to determine the full range of potential applications of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95%.

Synthesis Methods

The synthesis of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95% is a multi-step process, beginning with the reaction of 4-fluoro-3-methylphenol (4-F3MP) with nitric acid to form the nitrated 4-F3MP-2-nitro-phenol (4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95%). This reaction requires the use of a strong acid and is usually carried out at a temperature of around 50°C. The nitrated compound is then purified by various methods, such as column chromatography, to obtain a pure sample of 4-(4-Fluoro-3-methylphenyl)-2-nitrophenol, 95%.